Cas no 2877672-91-6 (2-[2-(4-Methoxyphenyl)ethyl]-5-(prop-2-en-1-ylsulfanyl)-1,3,4-oxadiazole)

• Product Name: 2-[2-(4-Methoxyphenyl)ethyl]-5-(prop-2-en-1-ylsulfanyl)-1,3,4-oxadiazole
• CAS No: 2877672-91-6
• MF: C₁₄H₁₆N₂O₂S
• MW: 276.354042053223
• CID: 5319548
• PubChem ID: 165432935
• Update Time: 2025-10-21

2-[2-(4-Methoxyphenyl)ethyl]-5-(prop-2-en-1-ylsulfanyl)-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 2-[2-(4-Methoxyphenyl)ethyl]-5-(2-propen-1-ylthio)-1,3,4-oxadiazole
• AKOS040871906
• 2877672-91-6
• 2-[2-(4-methoxyphenyl)ethyl]-5-(prop-2-en-1-ylsulfanyl)-1,3,4-oxadiazole
• F6782-8065
• 2-[2-(4-Methoxyphenyl)ethyl]-5-(prop-2-en-1-ylsulfanyl)-1,3,4-oxadiazole

• Inchi： 1S/C14H16N2O2S/c1-3-10-19-14-16-15-13(18-14)9-6-11-4-7-12(17-2)8-5-11/h3-5,7-8H,1,6,9-10H2,2H3
• InChI Key： COMHFPHCGHISHH-UHFFFAOYSA-N
• SMILES： S(CC=C)C1=NN=C(CCC2C=CC(=CC=2)OC)O1

Computed Properties

• Exact Mass: 276.09324893g/mol
• Monoisotopic Mass: 276.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 73.4Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 422.6±55.0 °C(Predicted)
• pka: -4.87±0.45(Predicted)

Additional information on 2-[2-(4-Methoxyphenyl)ethyl]-5-(prop-2-en-1-ylsulfanyl)-1,3,4-oxadiazole

Research Brief on 2-[2-(4-Methoxyphenyl)ethyl]-5-(prop-2-en-1-ylsulfanyl)-1,3,4-oxadiazole (CAS: 2877672-91-6)

Recent studies on the compound 2-[2-(4-Methoxyphenyl)ethyl]-5-(prop-2-en-1-ylsulfanyl)-1,3,4-oxadiazole (CAS: 2877672-91-6) have highlighted its potential as a promising candidate in the field of chemical biology and medicinal chemistry. This heterocyclic compound, featuring a 1,3,4-oxadiazole core, has garnered attention due to its unique structural properties and biological activities. Researchers have been investigating its synthesis, pharmacological properties, and potential therapeutic applications, particularly in the context of anti-inflammatory and anticancer agents.

The synthesis of 2-[2-(4-Methoxyphenyl)ethyl]-5-(prop-2-en-1-ylsulfanyl)-1,3,4-oxadiazole involves a multi-step process, starting with the condensation of appropriate precursors to form the oxadiazole ring. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further biological evaluation. The presence of the 4-methoxyphenyl and prop-2-en-1-ylsulfanyl substituents is believed to contribute to its bioactivity, particularly in modulating key cellular pathways.

In vitro studies have demonstrated that this compound exhibits significant inhibitory effects on certain enzymes and receptors involved in inflammatory and proliferative processes. For instance, it has shown potent activity against cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), which are critical targets in the development of anti-inflammatory drugs. Additionally, preliminary data suggest that it may induce apoptosis in cancer cell lines, possibly through the activation of caspase pathways and the inhibition of angiogenesis.

Further investigations into the mechanism of action of 2-[2-(4-Methoxyphenyl)ethyl]-5-(prop-2-en-1-ylsulfanyl)-1,3,4-oxadiazole are ongoing. Recent publications have explored its interactions with molecular targets using computational docking studies and molecular dynamics simulations. These studies provide insights into the binding affinity and stability of the compound within the active sites of target proteins, supporting its potential as a lead compound for drug development.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of this compound, such as its solubility, bioavailability, and metabolic stability. Researchers are actively working on structural modifications to enhance these properties while retaining its biological activity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 2-[2-(4-Methoxyphenyl)ethyl]-5-(prop-2-en-1-ylsulfanyl)-1,3,4-oxadiazole represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further investigation. Continued research efforts will be essential to fully elucidate its therapeutic potential and overcome existing challenges in drug development.